Cas no 1892571-73-1 (1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine
• CAS No: 1892571-73-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6484025
• PubChem ID: 115011440
• Update Time: 2025-05-22

1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine
• 1-[1-(methoxymethyl)cyclopropyl]cyclopropan-1-amine
• 1892571-73-1
• EN300-1836832

• Inchi： 1S/C8H15NO/c1-10-6-7(2-3-7)8(9)4-5-8/h2-6,9H2,1H3
• InChI Key： PUKMKAQJINKROO-UHFFFAOYSA-N
• SMILES： O(C)CC1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine

1-1-(Methoxymethyl)cyclopropylcyclopropan-1-amine (CAS No. 1892571-73-1): A Comprehensive Overview

1-1-(Methoxymethyl)cyclopropylcyclopropan-1-amine (CAS No. 1892571-73-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This cyclopropylamine derivative features a unique structural motif, combining a methoxymethyl group with a cyclopropane ring, which contributes to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for novel small molecule building blocks in drug discovery.

The molecular structure of 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine includes two cyclopropyl rings connected to an amine functional group, with one of the rings bearing a methoxymethyl substituent. This arrangement imparts both steric and electronic effects that can influence reactivity and binding interactions. The presence of the amine group makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the development of pharmaceutical candidates and agrochemicals.

In recent years, the demand for cyclopropane-containing compounds like 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine has surged, driven by their applications in drug design. The cyclopropyl group is known to enhance metabolic stability and improve pharmacokinetic properties, making it a favored scaffold in medicinal chemistry. This compound is particularly relevant in the context of central nervous system (CNS) drug development, where researchers are exploring its potential as a precursor for neuromodulators and neuroprotective agents.

From a synthetic chemistry perspective, 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine serves as a versatile building block. Its primary amine functionality allows for straightforward derivatization through acylation, alkylation, or reductive amination reactions. Additionally, the methoxymethyl group can be further modified or removed under controlled conditions, offering flexibility in synthetic routes. These characteristics make it a valuable tool for chemists working on structure-activity relationship (SAR) studies and lead optimization.

The compound's stability under various conditions is another area of interest. Preliminary studies suggest that 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine exhibits good thermal stability, making it suitable for reactions requiring elevated temperatures. Its solubility profile—moderate in polar organic solvents but limited in water—guides formulation strategies in research applications. These physicochemical properties are crucial considerations for scientists developing high-throughput screening libraries or combinatorial chemistry approaches.

Market trends indicate growing interest in specialty amines like 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine, particularly from pharmaceutical and biotechnology companies. The global push for targeted therapies and precision medicine has increased the need for structurally diverse amine compounds that can serve as key intermediates. Industry analysts project steady growth in this sector, with cyclopropylamine derivatives occupying a significant niche due to their pharmacological relevance.

Quality control and characterization of 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine typically involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy confirms the structure and purity, while high-performance liquid chromatography (HPLC) ensures batch-to-batch consistency. These rigorous analytical protocols are essential for researchers who require high-purity compounds for sensitive biological assays or material science applications.

Looking ahead, 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine is poised to play an important role in emerging areas of chemical research. Its potential applications in bioconjugation chemistry, proteolysis targeting chimeras (PROTACs), and covalent inhibitor design are currently being explored. As synthetic methodologies advance and the understanding of structure-property relationships deepens, this compound may find even broader utility across multiple scientific disciplines.

For researchers considering 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine for their projects, several commercial suppliers offer this compound with varying purity grades and packaging options. Proper handling and storage—typically under inert atmosphere at low temperatures—help maintain stability over extended periods. As with all chemical reagents, appropriate safety precautions should be observed during use, though this compound is not classified as hazardous under standard regulations.

The scientific literature contains limited but growing references to 1-1-(methoxymethyl)cyclopropylcyclopropan-1-amine, suggesting its increasing adoption in research settings. Patent analyses reveal its incorporation in several drug discovery programs, particularly those targeting G protein-coupled receptors (GPCRs) and ion channels. This trend underscores the compound's potential as a valuable scaffold in medicinal chemistry and justifies continued investigation into its properties and applications.